N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C14H19NO3/c1-14(2,3)13(16)15-9-10-4-5-11-12(8-10)18-7-6-17-11/h4-5,8H,6-7,9H2,1-3H3,(H,15,16)
• InChI Key: YKGLXDPVMMIXMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCC1=CC2=C(C=C1)OCCO2
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide, also known as BDDPA, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. BDDPA is a versatile compound that can be synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide is not fully understood, but it is believed to involve the formation of covalent bonds with the target molecules. N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide has a unique structure that allows it to react with a variety of nucleophiles, including amines, thiols, and carboxylic acids. This property makes N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide a versatile compound that can be used in a wide range of applications.
Biochemical and Physiological Effects
N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide has not been extensively studied for its biochemical and physiological effects. However, studies have shown that N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide is not toxic to cells and does not cause any significant adverse effects. N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide has also been shown to have low cytotoxicity and is not mutagenic.

Advantages and Limitations for Lab Experiments

N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide is also a versatile compound that can be used in a wide range of applications. However, N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide has some limitations, including its limited solubility in water and some organic solvents. N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide also has a high melting point, which can make it difficult to handle in some experiments.

Future Directions

There are several future directions for the study of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide. One potential application of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide is in the synthesis of new materials with improved properties. N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide can also be used as a ligand in the synthesis of new metal-organic frameworks with potential applications in catalysis, gas storage, and drug delivery. Additionally, N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide can be used as a crosslinking agent for the synthesis of new polymers with improved mechanical and thermal properties. Further studies are needed to fully understand the mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide and its potential applications in scientific research.
Conclusion
In conclusion, N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide is a versatile compound that has gained significant attention in the scientific community due to its unique properties and potential applications. N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide can be synthesized using different methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research. While there are some limitations to the use of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide in lab experiments, its versatility and stability make it a promising compound for future research.

Synthesis Methods

N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide can be synthesized using different methods, including the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with 2,2-dimethylpropanoyl chloride in the presence of a base. Another method involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-ylmethylamine with 2,2-dimethylpropanoyl chloride in the presence of a base. Regardless of the method used, N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide can be obtained in high yields and purity.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide has been extensively studied for its potential applications in scientific research. One of the most promising applications of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide is in the field of materials science. N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide can be used as a crosslinking agent for polymers, leading to the formation of high-performance materials with improved mechanical and thermal properties. N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-2,2-dimethylpropanamide has also been used as a ligand in the synthesis of metal-organic frameworks (MOFs), which are porous materials with potential applications in gas storage, catalysis, and drug delivery.